1,4-Diisobutyl-2,3,5,6-tetrahydroxy-1,4-dioxo-1,4-diphosphorinane

Specification

• CAS No.: 124788-09-6
• Molecular Formula: C12H26O6P2
• Molecular Weight: 328.28 g/mol
• IUPAC Name: 1,4-bis(2-methylpropyl)-1,4-dioxo-1λ5,4λ5-diphosphinane-2,3,5,6-tetrol
• Standard InChI: InChI=1S/C12H26O6P2/c1-7(2)5-19(17)9(13)11(15)20(18,6-8(3)4)12(16)10(19)14/h7-16H,5-6H2,1-4H3
• Standard InChI Key: YLYUAJJICVNRHL-UHFFFAOYSA-N
• SMILES: CC(C)CP1(=O)C(C(P(=O)(C(C1O)O)CC(C)C)O)O
• Canonical SMILES: CC(C)CP1(=O)C(C(P(=O)(C(C1O)O)CC(C)C)O)O

Introduction

Chemical Identity and Structural Characteristics

Nomenclature and Identification

Property	Value
CAS Number	124788-09-6
VCID	VC21076507
Molecular Formula	C12H26O6P2
Molecular Weight	328.28 g/mol
IUPAC Name	1,4-bis(2-methylpropyl)-1,4-dioxo-1λ5,4λ5-diphosphinane-2,3,5,6-tetrol
Standard InChI	InChI=1S/C12H26O6P2/c1-7(2)5-19(17)9(13)11(15)20(18,6-8(3)4)12(16)10(19)14/h7-16H,5-6H2,1-4H3
Standard InChIKey	YLYUAJJICVNRHL-UHFFFAOYSA-N
SMILES	CC(C)CP1(=O)C(C(P(=O)(C(C1O)O)CC(C)C)O)O
PubChem Compound ID	15099962
Recommended Usage	Research use only (not for human or veterinary use)

Applications and Utilization

Flame Retardancy Applications

One of the primary areas of interest for 1,4-Diisobutyl-2,3,5,6-tetrahydroxy-1,4-dioxo-1,4-diphosphorinane is its potential application as a flame retardant. Phosphorus-containing organic compounds are widely recognized for their effectiveness in reducing the flammability of various materials, including polymers, textiles, and construction materials. The mechanism of flame retardancy typically involves thermal decomposition to release phosphorus-containing species that can interfere with the combustion process in multiple ways.

When exposed to heat, phosphorus-based flame retardants like this compound may form a protective char layer that insulates the underlying material and inhibits the spread of flames. Additionally, they can release phosphorus-containing species that act in the gas phase to scavenge free radicals that propagate combustion reactions. The multiple hydroxyl groups in 1,4-Diisobutyl-2,3,5,6-tetrahydroxy-1,4-dioxo-1,4-diphosphorinane may enhance char formation through dehydration reactions under heat, potentially contributing to its flame-retardant efficacy.

Phosphorus-based flame retardants have gained increased attention as alternatives to halogenated flame retardants, which have faced regulatory scrutiny due to environmental and health concerns. As research continues, compounds like 1,4-Diisobutyl-2,3,5,6-tetrahydroxy-1,4-dioxo-1,4-diphosphorinane may contribute to the development of more environmentally acceptable flame-retardant solutions.

Chemical Synthesis Applications

Another significant application area for 1,4-Diisobutyl-2,3,5,6-tetrahydroxy-1,4-dioxo-1,4-diphosphorinane is as a precursor for further chemical modifications and synthesis of other phosphorus-containing compounds with specific functionalities. The compound's structure, featuring multiple reactive sites including hydroxyl groups and phosphoryl moieties, makes it a versatile building block in organic synthesis.

The hydroxyl groups present in the molecule can undergo various transformations including esterification, etherification, or oxidation, enabling the synthesis of a range of derivatives with modified properties. These derivatives might find applications in diverse fields such as catalysis, materials science, or pharmaceutical development. The phosphorus centers can also participate in reactions leading to the formation of new phosphorus-carbon or phosphorus-oxygen bonds, further expanding the synthetic utility of this compound.

In research settings, this phosphorinane derivative can serve as a model compound for studying the reactivity and properties of organophosphorus compounds, contributing to the fundamental understanding of phosphorus chemistry.